Cas no 349121-04-6 (2-Bromo-N-(4-methyl-pyridin-2-yl)-acetamide)

• Product Name: 2-Bromo-N-(4-methyl-pyridin-2-yl)-acetamide
• CAS No: 349121-04-6
• MDL: MFCD02974385
• CID: 4649595
• Update Time: 2025-06-14

2-Bromo-N-(4-methyl-pyridin-2-yl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-(4-methyl-pyridin-2-yl)-acetamide

• MDL： MFCD02974385
• Inchi： InChI=1S/C8H9BrN2O/c1-6-2-3-10-7(4-6)11-8(12)5-9/h2-4H,5H2,1H3,(H,10,11,12)
• InChI Key： UXHQUFQQZJDQGT-UHFFFAOYSA-N
• SMILES： CC1=CC(NC(CBr)=O)=NC=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Additional information on 2-Bromo-N-(4-methyl-pyridin-2-yl)-acetamide

Comprehensive Overview of 2-Bromo-N-(4-methyl-pyridin-2-yl)-acetamide (CAS No. 349121-04-6)

2-Bromo-N-(4-methyl-pyridin-2-yl)-acetamide, with the CAS number 349121-04-6, is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of bromoacetamide derivatives, which are known for their versatility in medicinal chemistry and material science. Its molecular structure features a pyridine ring substituted with a methyl group and an acetamide moiety, making it a valuable intermediate for designing novel bioactive molecules.

In recent years, the demand for 2-Bromo-N-(4-methyl-pyridin-2-yl)-acetamide has surged due to its role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its potential applications in targeted drug delivery systems and cancer therapeutics. The compound's unique reactivity, attributed to the bromine atom, allows for selective modifications, enabling the creation of customized molecular frameworks. This aligns with the growing trend of precision medicine and personalized therapeutics, which dominate current biomedical discussions.

From a synthetic perspective, 2-Bromo-N-(4-methyl-pyridin-2-yl)-acetamide is often employed in cross-coupling reactions and nucleophilic substitutions. Its compatibility with palladium-catalyzed reactions makes it a preferred choice for constructing complex heterocycles, a topic frequently searched in organic chemistry forums and academic databases. Additionally, the compound's stability under various reaction conditions has been highlighted in recent peer-reviewed journals, further cementing its reputation as a reliable building block.

Environmental and safety considerations are also critical when discussing CAS 349121-04-6. While the compound is not classified as hazardous under standard regulations, proper handling protocols are recommended to minimize exposure. This aspect resonates with the increasing public interest in green chemistry and sustainable laboratory practices, which are hot topics in both industrial and academic settings. Users often search for eco-friendly alternatives and waste reduction strategies, making this a relevant point of discussion.

The analytical characterization of 2-Bromo-N-(4-methyl-pyridin-2-yl)-acetamide typically involves techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure purity and confirm structural integrity, addressing common queries about quality control in chemical synthesis. The compound's spectral data is often shared in open-access repositories, facilitating collaboration among researchers worldwide.

In conclusion, 2-Bromo-N-(4-methyl-pyridin-2-yl)-acetamide (349121-04-6) represents a pivotal tool in modern chemical research. Its applications span from drug discovery to material science, reflecting the interdisciplinary nature of contemporary scientific inquiry. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in discussions about innovation and technological advancement in chemistry.